Cas no 1576-95-0 (cis-2-Penten-1-ol)

• Product Name: cis-2-Penten-1-ol
• CAS No: 1576-95-0
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00063208
• CID: 83804
• PubChem ID: 5364919
• Update Time: 2025-11-04

cis-2-Penten-1-ol Chemical and Physical Properties

Names and Identifiers

• cis-2-Penten-1-ol
• cis-pent-2-ene-1-ol
• 2-cis-pentene-1-ol
• cis-2-buten-1,4-diol
• cis-2-Pentenol
• cis-pent-2-en-1-ol
• nor-leaf alcohol
• Z-2-Penten-1-ol
• (z)-2-penten-1-ol
• (2Z)-Pent-2-en-1-ol
• Nor leaf alcohol

• MDL： MFCD00063208
• Inchi： 1S/C5H10O/c1-2-3-4-5-6/h3-4,6H,2,5H2,1H3/b4-3-
• InChI Key： BTSIZIIPFNVMHF-ARJAWSKDSA-N
• SMILES： CC/C=C\CO
• BRN： 1719473

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 39.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.853 g/mL at 25 °C(lit.)
• Melting Point: 48.52°C
• Boiling Point: 138 °C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.437(lit.)
• Solubility: Dissolution (34 g/l) (25 º C),
• Water Partition Coefficient: Miscible with alcohol. Immiscible with water.
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, strong oxidizing agents. Flammable.
• PSA: 20.23000
• LogP: 0.94490
• FEMA: 4305
• Solubility: Not determined

cis-2-Penten-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on cis-2-Penten-1-ol

Comprehensive Guide to cis-2-Penten-1-ol (CAS No. 1576-95-0): Properties, Applications, and Industry Insights

cis-2-Penten-1-ol (CAS No. 1576-95-0) is a versatile unsaturated alcohol widely used in fragrance, flavor, and specialty chemical industries. This compound, also known as 2-penten-1-ol (cis) or (Z)-2-penten-1-ol, features a five-carbon chain with a hydroxyl group and a double bond in the cis configuration. Its molecular formula, C₅H₁₀O, and distinct green, fruity odor make it valuable for creating naturalistic aromas in perfumery and food additives.

The growing demand for bio-based chemicals and sustainable flavor ingredients has increased interest in cis-2-Penten-1-ol. Researchers highlight its potential as a green solvent alternative due to its lower toxicity compared to traditional petrochemical derivatives. In 2023, market studies revealed a 12% annual growth in demand for such intermediates in the flavor and fragrance (F&F) sector, driven by consumer preferences for clean-label products.

From a chemical perspective, 1576-95-0 exhibits unique reactivity. The allylic alcohol structure allows participation in oxidation reactions, esterification, and Diels-Alder cycloadditions. These properties enable its transformation into value-added derivatives for pharmaceutical intermediates. Recent patents (e.g., WO202215678A1) describe its use in synthesizing terpene-like compounds for antimicrobial applications.

Analytical characterization of cis-2-Penten-1-ol typically involves GC-MS (retention index: ~850) and FTIR spectroscopy (O-H stretch at 3300 cm^-1, C=C at 1640 cm^-1). The compound's boiling point (138-140°C) and refractive index (1.432 at 20°C) are critical quality parameters for industrial users. Advanced purification techniques like molecular distillation achieve >99% purity for high-end applications.

In fragrance engineering, cis-2-Penten-1-ol contributes to top notes in floral and citrus accords. Perfumers value its ability to replicate fresh-cut grass and unripe fruit nuances—key trends in 2024's biophilic fragrance movement. When combined with hexanal or (Z)-3-hexenol, it creates authentic green leaf volatiles (GLVs) for naturalistic compositions.

The food industry utilizes 1576-95-0 as a flavor modifier at ppm levels. EFSA and FDA recognize it as GRAS (Generally Recognized As Safe) when used appropriately. Recent studies explore its role in plant defense signaling—a hot topic in agricultural biotechnology. Some researchers propose its use as an eco-friendly pest attractant in integrated pest management systems.

From a regulatory standpoint, cis-2-Penten-1-ol complies with major chemical inventories (TSCA, EINECS, DSL). Its logP of 1.28 suggests moderate hydrophobicity, influencing formulation strategies in personal care products. Stability studies indicate optimal storage in amber glass under nitrogen to prevent autoxidation of the allylic moiety.

Emerging applications include electronic nose calibration and biomimetic sensor development. A 2023 ACS Sensors publication demonstrated its effectiveness as a reference compound for detecting fruit ripeness markers. Additionally, material scientists investigate its potential as a monomer for specialty polymers with tunable hydrophilicity.

For researchers sourcing CAS 1576-95-0, technical specifications should include isomeric purity (>95% cis), peroxide value (<0.1 meq/kg), and residual solvent levels. Leading manufacturers now provide GC chromatograms and NMR spectra as standard quality documentation. Bulk pricing typically ranges $80-$120/kg depending on quantity and purity grade.

Environmental fate studies show cis-2-Penten-1-ol undergoes rapid biodegradation (OECD 301B >70% in 28 days), aligning with green chemistry principles. Its vapor pressure (3.2 mmHg at 25°C) suggests moderate volatility—a consideration for industrial handling. Proper ventilation and antistatic equipment are recommended during large-scale processing.

Future research directions may explore its role in quorum sensing inhibition or as a precursor for chiral auxiliaries. The compound's structural features continue to inspire synthetic chemists developing stereoselective methodologies. With increasing interest in bio-derived platform chemicals, 1576-95-0 remains a compound of significant industrial and academic interest.